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Compound of Interest

Compound Name: Indolin-6-amine

CAS No.: 15918-79-3

Cat. No.: B187345 Get Quote

CAS Number: 5585-66-0 Chemical Family: Aromatic Amines / Indoline Derivatives Synonyms:

6-Aminoindoline; 1H-Indol-6-amine, 2,3-dihydro-

Executive Summary & Hazard Architecture
Directive: Treat Indolin-6-amine as a labile, basic, hazardous organic substance.

As Senior Application Scientists, we must look beyond the simple "toxic" label. The disposal

strategy for Indolin-6-amine is dictated by its functional group chemistry:

Basicity: As an amine, it will react exothermically with acids. Never dispose of pure material

directly into acidic waste streams without dilution or neutralization, as this can cause

splattering or container pressurization.

Oxidation Sensitivity: Indolines are electron-rich and prone to oxidation. Waste containers

must be tightly sealed to prevent the formation of degradation byproducts (often dark, tarry,

and potentially more toxic quinoid species).

Aquatic Toxicity: Aromatic amines are generally toxic to aquatic life. Under no circumstances

should this material enter municipal sewage systems.

Core Hazard Profile Table
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Parameter Classification Operational Implication

GHS Signal WARNING

Standard PPE (Nitrile gloves,

safety glasses, lab coat) is

mandatory.

Reactivity Acid-Sensitive

Segregate from oxidizing acids

(Nitric, Chromic) and strong

mineral acids.

Stability Air/Light Sensitive

Waste containers must be

opaque or stored in dark

cabinets; minimize headspace.

Health Irritant (H315, H319)

Dust inhalation is the primary

acute risk during solid

disposal.

Waste Segregation Protocol (The "Why" and "How")
Effective disposal starts with segregation.[1] Mixing Indolin-6-amine with incompatible streams

is the most common cause of waste-related accidents in synthesis labs.

Stream A: Solid Waste (Contaminated Debris)
Items: Gloves, paper towels, weighing boats, and contaminated silica gel from column

chromatography.

Action: Double-bag in heavy-duty polyethylene bags (minimum 4 mil thickness).

Labeling: "Solid Hazardous Waste - Contaminated with Aromatic Amines."

Stream B: Liquid Waste (Mother Liquors & Rinsates)
Solvent Context: The disposal path depends on the solvent used to dissolve the amine.

Non-Halogenated Stream: If dissolved in Ethanol, Methanol, DMSO, or Ethyl Acetate.

Halogenated Stream: If dissolved in Dichloromethane (DCM) or Chloroform.
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Critical Constraint: Ensure the liquid waste container pH is > 7 or neutral. If the waste stream

contains acids, neutralize carefully before adding the amine solution to the main carboy.

Disposal Workflow Diagram
The following logic tree dictates the operational flow from the bench to the central waste facility.
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No (pH >= 7)

Click to download full resolution via product page

Figure 1: Decision matrix for Indolin-6-amine disposal. Note the critical check for acidity to

prevent exothermic reactions in the waste container.
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Step-by-Step Disposal Procedures
Scenario A: Disposing of Pure Solid (Expired or Excess)
Do not dispose of pure chemical in the trash or down the drain.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or the original

glass container.

Labeling: Attach a hazardous waste tag. Clearly write: "Indolin-6-amine (Solid).

Toxic/Irritant.[2] High Nitrogen Content."

Secondary Containment: Place the sealed jar into a secondary clear plastic bag to contain

any dust or leakage during transport.

Transfer: Move to the Satellite Accumulation Area (SAA).

Scenario B: Disposing of Reaction Mixtures (Liquid)
Quenching (If Reactive Reagents Present): If the reaction involved reagents like Borane or

Lithium Aluminum Hydride, quench these completely before declaring the mixture as waste.

pH Check: Dip a pH strip into the mixture.

If Acidic: Slowly add saturated Sodium Bicarbonate (NaHCO3) solution until gas evolution

stops.

Transfer: Pour into the appropriate solvent carboy (Halogenated vs. Non-Halogenated) using

a funnel.

Technique: Keep the funnel raised slightly to allow air displacement; do not create a

vacuum lock.

Closure: Cap the carboy immediately. Do not leave waste containers open in the fume hood,

as Indolin-6-amine oxidizes and can release amine vapors.

Emergency Spill Management (SWIMS Protocol)
If a spill occurs, immediate action prevents exposure and contamination.[1]
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Step Action Technical Rationale

Stop
Stop the work. Alert nearby

personnel.
Prevents cross-contamination.

Warn
Post "Do Not Enter" signs if the

spill is large (>100g/mL).

Limits inhalation exposure to

amine vapors.[1]

Isolate
Cordon off the area. Turn off

ignition sources.

While not highly flammable,

organic amines can support

combustion.

Minimize
Cover spill with vermiculite or

clay absorbent.

Do not use paper towels for

large liquid spills (fire hazard).

Secure
Scoop absorbent into a bag.

Label "Spill Debris - Indoline."
Prepares for incineration.

Decontamination: After removing the bulk material, wipe the surface with a dilute (1-5%) acetic

acid or citric acid solution to neutralize residual amine traces, followed by a water rinse.

Regulatory Compliance (RCRA)
While Indolin-6-amine is not explicitly listed on the EPA "P" (Acutely Toxic) or "U" (Toxic) lists

by name, it is regulated under the "Characteristic" rules if it exhibits ignitability or toxicity, and

generally under the "mixture rule" when dissolved in solvents.

Waste Code Assignment:

If pure/solid: Assign D001 (Ignitable) only if flash point <60°C (unlikely, but check SDS).

Otherwise, classify as Non-RCRA Regulated Hazardous Waste (state-dependent) or

assign a generic toxic code if required by local EHS.

If in Solvents: The solvent dictates the code (e.g., F002 for DCM, F003 for

Acetone/Methanol).

Destruction Method: The preferred method for ultimate disposal is High-Temperature

Incineration with scrubber systems to manage Nitrogen Oxide (NOx) emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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